Cas no 49602-97-3 (5-(4-Bromophenyl)isothiazole)
5-(4-Bromophenyl)isothiazole is a brominated isothiazole derivative characterized by its versatile reactivity, particularly in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. The presence of the bromophenyl group enhances its utility as a key intermediate in pharmaceutical and agrochemical synthesis. Its stable isothiazole core allows for further functionalization, making it valuable in the development of bioactive compounds and advanced materials. The compound exhibits high purity and consistent performance, ensuring reliability in research and industrial applications. Its structural features also facilitate its use in heterocyclic chemistry, enabling the construction of complex molecular architectures.
5-(4-Bromophenyl)isothiazole structure
Product Name:5-(4-Bromophenyl)isothiazole
CAS No:49602-97-3
MF:C9H6BrNS
MW:240.119639873505
CID:829379
PubChem ID:5323911
Update Time:2025-05-27
5-(4-Bromophenyl)isothiazole Chemical and Physical Properties
Names and Identifiers
-
- 5-(4-Bromophenyl)isothiazole
- 5-(4-Bromo-phenyl)-isothiazole
- 1,3-Benzenedicarbonyl dichloride,5-(4-bromophenoxy)
- 5-(4-bromophenoxy)isophthaloyl chloride
- 5-(4-Bromophenyl)-1,2-thiazol
- 5-(4-Bromophenyl)-1,2-Thiazole
- CS-0188335
- DB-071018
- E75726
- BS-48265
- 49602-97-3
- 5-(4-BROMOPHENYL) ISOTHIAZOLE
- InChI=1/C9H6BrNS/c10-8-3-1-7(2-4-8)9-5-6-11-12-9/h1-6
- DTXSID401309108
-
- MDL： MFCD07779064
- Inchi： 1S/C9H6BrNS/c10-8-3-1-7(2-4-8)9-5-6-11-12-9/h1-6H
- InChI Key： ULAQSIMEMVAAQI-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=CC=1)C1=CC=NS1
Computed Properties
- Exact Mass: 238.94000
- Monoisotopic Mass: 238.94043g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 146
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 41.1Ų
Experimental Properties
- PSA: 41.13000
- LogP: 3.57260
5-(4-Bromophenyl)isothiazole Security Information
- Signal Word：Warning
- Hazard Statement： H302
- Warning Statement： P280-P305+P351+P338
- Storage Condition：Sealed in dry,Room Temperature
5-(4-Bromophenyl)isothiazole Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-(4-Bromophenyl)isothiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A059003287-1g |
5-(4-Bromophenyl)isothiazole |
49602-97-3 | 95% | 1g |
$359.04 | 2023-09-01 | |
| Chemenu | CM189663-1g |
5-(4-bromophenyl)isothiazole |
49602-97-3 | 95% | 1g |
$408 | 2021-08-05 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-UB389-200mg |
5-(4-Bromophenyl)isothiazole |
49602-97-3 | 95+% | 200mg |
887.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-UB389-50mg |
5-(4-Bromophenyl)isothiazole |
49602-97-3 | 95+% | 50mg |
385.0CNY | 2021-07-14 | |
| Chemenu | CM189663-250mg |
5-(4-bromophenyl)isothiazole |
49602-97-3 | 95% | 250mg |
$*** | 2023-05-30 | |
| Chemenu | CM189663-1g |
5-(4-bromophenyl)isothiazole |
49602-97-3 | 95% | 1g |
$*** | 2023-05-30 | |
| Ambeed | A731860-100mg |
5-(4-Bromophenyl)isothiazole |
49602-97-3 | 95% | 100mg |
$97.0 | 2025-02-21 | |
| Ambeed | A731860-250mg |
5-(4-Bromophenyl)isothiazole |
49602-97-3 | 95% | 250mg |
$132.0 | 2025-02-21 | |
| Ambeed | A731860-1g |
5-(4-Bromophenyl)isothiazole |
49602-97-3 | 95% | 1g |
$356.0 | 2025-02-21 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD100907-100mg |
5-(4-Bromophenyl)isothiazole |
49602-97-3 | 95% | 100mg |
￥665.0 | 2024-04-18 |
5-(4-Bromophenyl)isothiazole Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:49602-97-3)5-(4-Bromophenyl)isothiazole
Order Number:A913993
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 12:50
Price ($):320.0
Email:sales@amadischem.com
5-(4-Bromophenyl)isothiazole Related Literature
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:49602-97-3)5-(4-Bromophenyl)isothiazole
Purity:99%
Quantity:1g
Price ($):320.0